Cas no 69686-63-1 (Cyclohexanol, 4-methyl-2-(1,1,2-trimethylpropyl)-, acetate)
69686-63-1 structure
Product Name:Cyclohexanol, 4-methyl-2-(1,1,2-trimethylpropyl)-, acetate
CAS No:69686-63-1
MF:C15H30O3
MW:258.396905422211
CID:391502
PubChem ID:71374378
Update Time:2025-04-19
Cyclohexanol, 4-methyl-2-(1,1,2-trimethylpropyl)-, acetate Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanol, 4-methyl-2-(1,1,2-trimethylpropyl)-, acetate
- acetic acid,2-(2,3-dimethylbutan-2-yl)-4-methylcyclohexan-1-ol
- DTXSID00797165
- 69686-63-1
- Acetic acid--2-(2,3-dimethylbutan-2-yl)-4-methylcyclohexan-1-ol (1/1)
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- Inchi: 1S/C13H26O.C2H4O2/c1-9(2)13(4,5)11-8-10(3)6-7-12(11)14;1-2(3)4/h9-12,14H,6-8H2,1-5H3;1H3,(H,3,4)
- InChI Key: NKZLSWIOXDLJLI-UHFFFAOYSA-N
- SMILES: OC1CCC(C)CC1C(C)(C)C(C)C.OC(C)=O
Computed Properties
- Exact Mass: 258.2196
- Monoisotopic Mass: 258.21949481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 215
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Cyclohexanol, 4-methyl-2-(1,1,2-trimethylpropyl)-, acetate Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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